2-(5-Bromo-4-formyl-2-methoxyphenoxy)-N-(1-naphthyl)acetamide

• IUPAC Name: 2-(5-bromo-4-formyl-2-methoxyphenoxy)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H16BrNO4/c1-25-18-9-14(11-23)16(21)10-19(18)26-12-20(24)22-17-8-4-6-13-5-2-3-7-15(13)17/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: WFPZIQSTDRRMMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)Br)OCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H16BrNO4
• Molecular Weight: 414.2 g/mol

Description

2-(5-Bromo-4-formyl-2-methoxyphenoxy)-N-(1-naphthyl)acetamide, also known as BFA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the phenoxyacetamide family, which is known for its diverse range of biological activities. BFA has been found to exhibit a number of interesting properties that make it a promising candidate for further investigation.

Scientific Research Applications

Anticancer Potential

• A study conducted by Dhuda et al. (2021) synthesized a series of acetamide derivatives, including compounds structurally similar to 2-(5-Bromo-4-formyl-2-methoxyphenoxy)-N-(1-naphthyl)acetamide. These compounds showed potent inhibitory activities against various cancer cell lines, including CNS, Melanoma, and Breast cancer, demonstrating their potential as anticancer drugs (Dhuda et al., 2021).

Pharmacological Properties

• Research by Rani et al. (2016) explored the synthesis of N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide and its derivatives, revealing potential cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. This indicates the broader pharmacological applications of acetamide compounds (Rani et al., 2016).

Antimicrobial Activity

• Fuloria et al. (2014) synthesized new Schiff bases and Thiazolidinone derivatives of 2-(4-bromo-3-methylphenoxy)acetamide, which showed significant antibacterial and antifungal activities. This suggests the utility of such compounds in developing new antimicrobial agents (Fuloria et al., 2014).

Antioxidant Properties

• Li et al. (2012) isolated nitrogen-containing bromophenols, structurally related to the compound , from the marine red alga Rhodomela confervoides. These compounds exhibited potent radical scavenging activity, indicating their potential as natural antioxidants (Li et al., 2012).

Chemical Synthesis and Molecular Structure

• Research on similar acetamide derivatives has focused on their synthesis and molecular structure analysis. For instance, Ai (2002) detailed the synthesis of an amino propionic acid derivative, showcasing the chemical versatility and synthesis potential of these compounds (Ai, 2002).

Radical Scavenging Mechanisms

• Boudebbous et al. (2021) studied a 1-amidoalkyl-2-naphthol derivative, similar in structure, to understand its radical scavenging mechanisms. Their findings highlight the compound's significant free radical scavenging activity, offering insights into its potential therapeutic applications (Boudebbous et al., 2021).